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Compound of Interest

Compound Name: BR-1

Cat. No.: B1192330 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of

hazardous materials is paramount. This document provides essential, immediate safety and

logistical information for handling liquid Bromine (BR-1), a highly corrosive and toxic chemical.

Adherence to these procedures is critical to ensure personal safety and prevent environmental

contamination.

Immediate Safety Information
Liquid Bromine is a strong oxidizer that can cause severe burns and is fatal if inhaled.[1][2] It is

crucial to handle this chemical with extreme care in a controlled laboratory environment.

Exposure First Aid:
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Exposure Route Immediate Action

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult or has stopped, provide

artificial respiration (do not use mouth-to-

mouth). Seek immediate medical attention.[3][4]

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing and shoes.[4]

Apply an emollient or anti-bacterial cream to the

irritated skin.[3] Seek immediate medical

attention.[3][4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, making sure to lift the upper

and lower eyelids. Remove contact lenses if

present and easy to do so. Seek immediate

medical attention.[3][4]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

large amounts of water. If the individual is

conscious, have them drink small amounts of

water (240 ml for adults, 120 ml for children) to

dilute the chemical.[5] Seek immediate medical

attention.[3][5]

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks associated with the specific procedure being

undertaken should be conducted to determine the appropriate level of PPE. However, the

following table outlines the minimum required PPE for handling liquid Bromine.
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Body Part Required PPE
Specifications and
Recommendations

Hands Chemical-resistant gloves

Fluorinated rubber gloves are

recommended for handling

liquid bromine.[4] For aqueous

solutions, nitrile or neoprene

gloves are suitable.[4] Always

check the manufacturer's glove

compatibility chart.

Eyes Chemical splash goggles

Must be worn whenever

handling liquid bromine to

protect from splashes and

vapors.[4]

Face Face shield

A face shield should be worn in

addition to chemical splash

goggles to provide a further

layer of protection.[3]

Body Laboratory coat

A fully buttoned lab coat made

of a suitable chemical-resistant

material must be worn.[4]

Respiratory Respirator

A NIOSH-approved full

facepiece respirator with an

organic vapor/acid gas

cartridge specifically approved

for Bromine may be required,

especially if there is a risk of

exceeding exposure limits or in

the event of a spill.[6]

Feet Closed-toe shoes
Shoes must fully cover the

feet.

Operational Plan: Handling and Storage
Handling:
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All work with liquid Bromine must be conducted within a certified chemical fume hood.[3][4]

Ensure that an eyewash station and safety shower are readily accessible.[3]

Handle and open containers with care, loosening the closure cautiously.[4]

Use equipment made of compatible materials such as Kynar, Teflon, Monel, Pyrex, or glass.

[4]

Storage:

Store in a cool, dry, and well-ventilated area designated for corrosive materials.[3][4]

Keep containers tightly closed and upright to prevent leakage.[4]

Do not store in direct sunlight or in polyethylene containers.[4]

Store away from incompatible materials, including reducing agents, alkali metals, powdered

metals, organic materials, and ammonia.[3][4]

Disposal Plan
All Bromine waste, in its pure form or in solution, must be collected in a designated, sealable,

and compatible hazardous waste container.[7]

The waste container must be clearly labeled with its contents and associated hazards.[7]

Store the waste container in a secondary containment vessel within a fume hood, away from

incompatible materials.[3]

For spills, neutralize with a saturated aqueous solution of sodium thiosulfate before

absorbing with an inert material like vermiculite.[8]

Dispose of all hazardous waste through your institution's environmental health and safety

office.
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Experimental Protocol: Preparation of Bromine
Water
Bromine water is a common reagent prepared from liquid Bromine. The following is a general

procedure for its preparation.

Materials:

Liquid Bromine (Br₂)

Distilled water

Glass bottle with a screw top

Flask or beaker

Graduated cylinder

Appropriate PPE (see table above)

Procedure:

Ensure all work is performed in a certified chemical fume hood.

Measure the desired volume of distilled water and transfer it to a flask or beaker.

Carefully measure the required volume of liquid Bromine. For example, to make a dilute

solution, add 0.5 ml of bromine to 100 ml of water.[9]

Slowly and carefully add the liquid Bromine to the distilled water while gently stirring.

Transfer the resulting bromine water to a clearly labeled glass bottle with a secure screw top.

Store the bromine water in a cool, dark, and well-ventilated area.

Workflow for Preparing Bromine Water
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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